Cas no 393838-45-4 (2,5-dichloro-N-(1,3-thiazol-2-yl)thiophene-3-carboxamide)

• Product Name: 2,5-dichloro-N-(1,3-thiazol-2-yl)thiophene-3-carboxamide
• CAS No: 393838-45-4
• MF: C₈H₄Cl₂N₂OS₂
• MW: 279.166156768799
• CID: 6420508
• PubChem ID: 4048022
• Update Time: 2025-05-25

2,5-dichloro-N-(1,3-thiazol-2-yl)thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-(1,3-thiazol-2-yl)thiophene-3-carboxamide
• 2,5-dichloro-N-(thiazol-2-yl)thiophene-3-carboxamide
• 3-Thiophenecarboxamide, 2,5-dichloro-N-2-thiazolyl-
• SR-01000008714-1
• IFLab1_003357
• HMS1421I13
• SR-01000008714
• Oprea1_260861
• AKOS024598163
• F0715-0198
• 393838-45-4

• Inchi： 1S/C8H4Cl2N2OS2/c9-5-3-4(6(10)15-5)7(13)12-8-11-1-2-14-8/h1-3H,(H,11,12,13)
• InChI Key： WNKDYYOEFPGHSH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(S1)Cl)C(NC1=NC=CS1)=O

Computed Properties

• Exact Mass: 277.9142105g/mol
• Monoisotopic Mass: 277.9142105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 98.5Ų

Experimental Properties

• Density: 1.698±0.06 g/cm3(Predicted)
• pka: 5.56±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 2,5-dichloro-N-(1,3-thiazol-2-yl)thiophene-3-carboxamide

Comprehensive Overview of 2,5-Dichloro-N-(1,3-thiazol-2-yl)thiophene-3-carboxamide (CAS No. 393838-45-4)

2,5-Dichloro-N-(1,3-thiazol-2-yl)thiophene-3-carboxamide, with the CAS number 393838-45-4, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound features a unique molecular structure combining a thiophene ring and a thiazole moiety, which are known for their diverse applications in pharmaceuticals and agrochemicals. Researchers and industry professionals are increasingly interested in this compound due to its potential as a building block for heterocyclic derivatives and its role in the synthesis of bioactive molecules.

The molecular formula of 2,5-dichloro-N-(1,3-thiazol-2-yl)thiophene-3-carboxamide is C₈H₄Cl₂N₂OS₂, highlighting its chlorinated thiophene and thiazole carboxamide components. These structural features contribute to its reactivity and versatility in chemical synthesis. The presence of chlorine atoms at the 2 and 5 positions of the thiophene ring enhances its electrophilic properties, making it a valuable intermediate for further functionalization. Meanwhile, the thiazole carboxamide group offers hydrogen-bonding capabilities, which are crucial for interactions in biological systems.

In recent years, the demand for heterocyclic compounds like 393838-45-4 has surged, driven by their applications in drug discovery and material innovation. A growing number of studies explore its potential as a precursor for antimicrobial agents or polymer additives. For instance, thiazole-containing compounds are frequently investigated for their antibacterial and antifungal properties, aligning with the global push for novel therapeutics amid rising antibiotic resistance. Additionally, the thiophene-thiazole hybrid structure may contribute to the development of organic semiconductors, a hot topic in renewable energy research.

From a synthetic chemistry perspective, 2,5-dichloro-N-(1,3-thiazol-2-yl)thiophene-3-carboxamide is often synthesized via amide coupling reactions between thiophene carboxylic acid derivatives and 2-aminothiazole. Optimizing such reactions for higher yields and purity is a common focus in peer-reviewed literature. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring its suitability for downstream applications. Researchers also emphasize the importance of green chemistry principles in its production, reflecting broader industry trends toward sustainable practices.

The compound’s stability under various conditions is another area of interest. Studies suggest that 393838-45-4 exhibits moderate thermal stability, making it suitable for processes requiring elevated temperatures. However, storage recommendations typically advise protection from moisture and light to prevent degradation. Such practical insights are valuable for laboratories and manufacturers handling this compound regularly.

Beyond its chemical properties, 2,5-dichloro-N-(1,3-thiazol-2-yl)thiophene-3-carboxamide is frequently discussed in patent literature, particularly in claims related to crop protection formulations and pharmaceutical intermediates. Its structural motifs are recurrent in patents for herbicides and fungicides, underscoring its agrochemical relevance. Furthermore, its potential as a kinase inhibitor scaffold in oncology research has been explored, though detailed mechanistic studies remain ongoing.

For those sourcing CAS 393838-45-4, quality benchmarks such as ≥98% purity are often specified to meet research and industrial standards. Suppliers may offer custom synthesis or bulk quantities, catering to diverse project scales. As with any specialized chemical, regulatory compliance and safety data sheets (SDS) should be thoroughly reviewed to ensure proper handling.

In summary, 2,5-dichloro-N-(1,3-thiazol-2-yl)thiophene-3-carboxamide represents a multifaceted compound with promising applications across multiple disciplines. Its structural complexity and functional adaptability position it as a key player in advancing molecular design and applied chemistry. As research continues to uncover new utilities, this compound is poised to remain a focal point in scientific and industrial innovation.